Cas no 848133-09-5 ((E)-4-pyrrolidin-1-ylbut-2-enoic acid;hydrochloride)

848133-09-5 structure
Product name:(E)-4-pyrrolidin-1-ylbut-2-enoic acid;hydrochloride
(E)-4-pyrrolidin-1-ylbut-2-enoic acid;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-Butenoic acid,4-(1-pyrrolidinyl)-, hydrochloride (1:1), (2E)-
- (2E)-4-(1-Pyrrolidinyl)-2-butenoic Acid Hydrochloride
- (2E)-4-PYRROLIDIN-1-YLBUT-2-ENOIC ACID
- 4-pyrrolidin-1-ylbut-2-enoic acid
- (E)-4-pyrrolidin-1-ylbut-2-enoic acid;hydrochloride
-
- MDL: MFCD29045485
Computed Properties
- Exact Mass: 155.09500
Experimental Properties
- PSA: 40.54000
- LogP: 0.66090
(E)-4-pyrrolidin-1-ylbut-2-enoic acid;hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1190941-1g |
(E)-4-(Pyrrolidin-1-yl)but-2-enoic acid hydrochloride |
848133-09-5 | 98% | 1g |
¥14458.00 | 2024-07-28 | |
Enamine | EN300-312724-0.5g |
(2E)-4-(pyrrolidin-1-yl)but-2-enoic acid hydrochloride |
848133-09-5 | 95% | 0.5g |
$385.0 | 2023-09-05 | |
Enamine | EN300-312724-2.5g |
(2E)-4-(pyrrolidin-1-yl)but-2-enoic acid hydrochloride |
848133-09-5 | 95% | 2.5g |
$1039.0 | 2023-09-05 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7630-1-10G |
(E)-4-pyrrolidin-1-ylbut-2-enoic acid;hydrochloride |
848133-09-5 | 95% | 10g |
¥ 19,272.00 | 2023-04-13 | |
TRC | P998860-100mg |
(2E)-4-(1-Pyrrolidinyl)-2-butenoic Acid Hydrochloride |
848133-09-5 | 100mg |
$207.00 | 2023-05-17 | ||
Enamine | EN300-312724-0.1g |
(2E)-4-(pyrrolidin-1-yl)but-2-enoic acid hydrochloride |
848133-09-5 | 95% | 0.1g |
$171.0 | 2023-09-05 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7630-1-100MG |
(E)-4-pyrrolidin-1-ylbut-2-enoic acid;hydrochloride |
848133-09-5 | 95% | 100MG |
¥ 963.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7630-1-5G |
(E)-4-pyrrolidin-1-ylbut-2-enoic acid;hydrochloride |
848133-09-5 | 95% | 5g |
¥ 11,563.00 | 2023-04-13 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1190941-500mg |
(E)-4-(Pyrrolidin-1-yl)but-2-enoic acid hydrochloride |
848133-09-5 | 98% | 500mg |
¥3369.00 | 2024-04-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1190941-5g |
(E)-4-(Pyrrolidin-1-yl)but-2-enoic acid hydrochloride |
848133-09-5 | 98% | 5g |
¥17659.00 | 2024-04-28 |
(E)-4-pyrrolidin-1-ylbut-2-enoic acid;hydrochloride Related Literature
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Mark A. Sephton,Christopher R. Emerson,Lev N. Zakharov,Paul R. Blakemore Chem. Commun., 2010,46, 2094-2096
-
Lamiaa A. Hassan,Sara M. Shatat,Basma M. Eltanany,Samah S. Abbas Anal. Methods, 2019,11, 3198-3211
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:848133-09-5)(E)-4-pyrrolidin-1-ylbut-2-enoic acid;hydrochloride

Purity:99%
Quantity:10g
Price ($):2612.0